1-(3-Chloropyridin-4-yl)ethanone

• IUPAC Name: 1-(3-chloropyridin-4-yl)ethanone
• InChI: InChI=1S/C7H6ClNO/c1-5(10)6-2-3-9-4-7(6)8/h2-4H,1H3
• InChI Key: USENXBJIUNFKAX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=NC=C1)Cl
• Molecular Formula: C7H6ClNO
• DSSTOX Substance ID: DTXSID00508672
• Molecular Weight: 155.58 g/mol
• CAS No.: 78790-82-6

Description

1-(3-Chloropyridin-4-yl)ethanone is a useful research compound. Its molecular formula is C7H6ClNO and its molecular weight is 155.58 g/mol. The purity is usually 95%.
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Scientific Research Applications

Vibrational and Structural Analysis

• A study conducted by Song et al. (2008) focused on the vibrational spectra of a chloropyridin ethanone derivative using FT-IR and FT-Raman spectroscopy, coupled with density functional theory and molecular orbital calculations. This research is significant for understanding the molecular structure and vibrational properties of such compounds (Song et al., 2008).

Synthetic Chemistry and Molecular Design

• Ankati and Biehl (2010) reported on the microwave-assisted synthesis of various derivatives of thieno[2,3-b]pyridine using 1-(2-chloropyridin-3-yl)ethanone. This method demonstrates the versatility of chloropyridin ethanones in synthesizing heterocyclic compounds (Ankati & Biehl, 2010).

• Hussein, El Guesmi, and Ahmed (2019) developed a protocol for synthesizing nicotinonitriles incorporating pyrene and fluorene moieties, using a domino reaction strategy. This showcases the application of such compounds in the field of materials science and photophysical properties (Hussein, El Guesmi & Ahmed, 2019).

• Sun et al. (2007) explored the synthesis of NNN tridentate ligands using 1-(6-(quinoxalin-2-yl)pyridin-2-yl)ethanone, demonstrating its potential in forming metal complexes with catalytic activities for ethylene reactivity (Sun et al., 2007).

Biochemistry and Catalysis

• López-Iglesias et al. (2016) investigated transaminases for the amination of chloropyridin alkanones, highlighting their application in producing enantiopure amines and demonstrating the impact of chlorine substitution on reactivity (López-Iglesias et al., 2016).

• Merugu, Ramesh, and Sreenivasulu (2010) conducted a study on the synthesis and antibacterial activity of compounds derived from 1-(4-(piperidin-1-yl)phenyl)ethanone, a related structure, showcasing its potential in antibacterial applications (Merugu, Ramesh & Sreenivasulu, 2010).

• Salimon, Salih, and Hussien (2011) synthesized and evaluated 1-(5-mercapto-1,3,4-oxadiazol-2-yl) -2-(pyridine-2-ylamino)ethanone for its antimicrobial activity, demonstrating its potential in medical applications (Salimon, Salih & Hussien, 2011).

Molecular Docking and Computational Studies

• ShanaParveen et al. (2016) performed molecular docking studies on a compound structurally related to 1-(3-Chloropyridin-4-yl)ethanone, highlighting its potential for inhibitory activity against specific proteins, contributing to pharmacological research (ShanaParveen et al., 2016).